Cas no 1379967-70-0 (3-amino-3-3-(trifluoromethoxy)phenylpropan-1-ol hydrochloride)

• Product name: 3-amino-3-3-(trifluoromethoxy)phenylpropan-1-ol hydrochloride
• CAS No: 1379967-70-0
• MF: C₁₀H₁₃ClF₃NO₂
• MW: 271.663932561874
• MDL: MFCD06211856
• CID: 5244354
• PubChem ID: 122360092

3-amino-3-3-(trifluoromethoxy)phenylpropan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• hydrochloride
• 3-amino-3-3-(trifluoromethoxy)phenylpropan-1-ol hydrochloride

• MDL： MFCD06211856
• Inchi： 1S/C10H12F3NO2.ClH/c11-10(12,13)16-8-3-1-2-7(6-8)9(14)4-5-15;/h1-3,6,9,15H,4-5,14H2;1H
• InChI Key： NSNZFCODFJUCEY-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(OC(F)(F)F)C=1)(N)CCO.Cl

Additional information on 3-amino-3-3-(trifluoromethoxy)phenylpropan-1-ol hydrochloride

Comprehensive Guide to 3-amino-3-[3-(trifluoromethoxy)phenyl]propan-1-ol hydrochloride (CAS No. 1379967-70-0)

3-amino-3-[3-(trifluoromethoxy)phenyl]propan-1-ol hydrochloride (CAS No. 1379967-70-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique trifluoromethoxy group and amino alcohol structure, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development.

The molecular structure of 3-amino-3-[3-(trifluoromethoxy)phenyl]propan-1-ol hydrochloride includes a phenyl ring substituted with a trifluoromethoxy group, which enhances its lipophilicity and metabolic stability. These properties make it valuable for designing compounds with improved bioavailability. The hydrochloride salt form ensures better solubility, facilitating its use in various experimental and industrial processes.

One of the most searched questions about this compound is: "What are the applications of 3-amino-3-[3-(trifluoromethoxy)phenyl]propan-1-ol hydrochloride in drug discovery?" Recent studies highlight its role as a building block for central nervous system (CNS) drugs, particularly those targeting neurological disorders. The trifluoromethoxy moiety is known to influence receptor binding, making it a key feature in the development of novel therapeutics.

Another trending topic is the synthetic routes for 3-amino-3-[3-(trifluoromethoxy)phenyl]propan-1-ol hydrochloride. Chemists often explore efficient and scalable methods to produce this compound, given its growing demand. Common techniques involve reductive amination or Grignard reactions, followed by salt formation to yield the hydrochloride. Optimizing these processes is crucial for reducing costs and improving yields in large-scale production.

The compound's physicochemical properties are also a focal point for researchers. With a molecular weight of approximately 269.68 g/mol, it exhibits moderate solubility in polar solvents like water and ethanol. Its melting point and stability under various conditions are frequently studied to ensure its suitability for different applications. These characteristics are vital for formulators and process chemists working on drug formulations.

In the context of green chemistry, there is increasing interest in sustainable methods for synthesizing 3-amino-3-[3-(trifluoromethoxy)phenyl]propan-1-ol hydrochloride. Researchers are exploring catalytic processes and biocatalysis to minimize waste and energy consumption. This aligns with global trends toward environmentally friendly chemical production, making it a hot topic in academic and industrial circles.

The market demand for this compound is driven by its versatility in pharmaceutical intermediates and agrochemicals. Companies specializing in custom synthesis and contract research often list it in their portfolios, catering to clients in drug development and material science. Its patent landscape is also evolving, with new filings highlighting its potential in innovative therapies.

For those seeking high-purity 3-amino-3-[3-(trifluoromethoxy)phenyl]propan-1-ol hydrochloride, quality control is paramount. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify purity and identity. Suppliers often provide certificates of analysis (CoA) to ensure compliance with industry standards, addressing a common concern among buyers.

In summary, 3-amino-3-[3-(trifluoromethoxy)phenyl]propan-1-ol hydrochloride (CAS No. 1379967-70-0) is a compound of significant interest due to its structural features and broad applicability. From drug discovery to sustainable synthesis, it remains a subject of ongoing research and development. Staying updated on its latest advancements is essential for professionals in the chemical and pharmaceutical industries.